Cas no 2755733-10-7 (1,3,2-Dioxaborolane, 2-(2-methoxy-6-methylphenyl)-4,4,5,5-tetramethyl-)

• Product Name: 1,3,2-Dioxaborolane, 2-(2-methoxy-6-methylphenyl)-4,4,5,5-tetramethyl-
• CAS No: 2755733-10-7
• MF: C₁₄H₂₁BO₃
• MW: 248.13
• CID: 5520204
• PubChem ID: 167311826
• Update Time: 2026-03-10

1,3,2-Dioxaborolane, 2-(2-methoxy-6-methylphenyl)-4,4,5,5-tetramethyl- Chemical and Physical Properties

Names and Identifiers

• 1,3,2-Dioxaborolane, 2-(2-methoxy-6-methylphenyl)-4,4,5,5-tetramethyl-
• 2-(2-Methoxy-6-methylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• 2755733-10-7
• G63451
• DB-408042

• Inchi： 1S/C14H21BO3/c1-10-8-7-9-11(16-6)12(10)15-17-13(2,3)14(4,5)18-15/h7-9H,1-6H3
• InChI Key： KIFXMLBSRVXOGB-UHFFFAOYSA-N
• SMILES： O1C(C)(C)C(C)(C)OB1C1=C(C)C=CC=C1OC

Computed Properties

• Exact Mass: 248.1583747g/mol
• Monoisotopic Mass: 248.1583747g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 27.7Ų

Additional information on 1,3,2-Dioxaborolane, 2-(2-methoxy-6-methylphenyl)-4,4,5,5-tetramethyl-

1,3,2-Dioxaborolane, 2-(2-methoxy-6-methylphenyl)-4,4,5,5-tetramethyl-

The compound with CAS number 2755733-10-7, known as 1,3,2-Dioxaborolane, 2-(2-methoxy-6-methylphenyl)-4,4,5,5-tetramethyl-, is a highly specialized boron-containing heterocyclic compound. This compound has garnered significant attention in the fields of organic synthesis and materials science due to its unique structural properties and potential applications in advanced chemical systems.

1,3,2-Dioxaborolane derivatives have been extensively studied for their role in cross-coupling reactions and as precursors for the synthesis of complex organic molecules. The specific structure of this compound includes a dioxaborolane ring system substituted with a methoxy group at the 2-position of the phenyl ring and methyl groups at positions 4 and 5 of the dioxaborolane ring. This substitution pattern imparts unique electronic and steric properties to the molecule.

Recent research has highlighted the importance of boron-containing heterocycles in various chemical transformations. For instance, studies have demonstrated that dioxaborolanes can act as efficient catalysts in certain organometallic reactions or serve as building blocks for constructing bioactive molecules. The presence of electron-donating groups like methoxy and methyl in this compound further enhances its reactivity and selectivity in such reactions.

In terms of synthesis, this compound is typically prepared through a combination of nucleophilic substitution and cyclization reactions involving boronic acids or esters. The precise control over reaction conditions is crucial to achieve high yields and maintain the integrity of the dioxaborolane ring system.

One of the most promising applications of 1,3,2-Dioxaborolane derivatives lies in their use as intermediates in the synthesis of pharmaceutical agents. The ability to fine-tune the substituents on the dioxaborolane ring allows chemists to design molecules with specific biological activities or pharmacokinetic profiles.

Moreover, recent advancements in computational chemistry have enabled researchers to model the electronic structure and reactivity of dioxaborolanes with unprecedented accuracy. These studies provide valuable insights into how substituents influence the stability and reactivity of these compounds.

In conclusion, 1,3,2-Dioxaborolane derivatives like this compound represent a versatile class of molecules with wide-ranging applications in organic synthesis and materials science. As research continues to uncover new properties and uses for these compounds, they are expected to play an increasingly important role in modern chemistry.